Cas no 65757-62-2 (Benzene, [1-[(1-methylethyl)thio]ethyl]-)

• Product Name: Benzene, [1-[(1-methylethyl)thio]ethyl]-
• CAS No: 65757-62-2
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• CID: 397327
• PubChem ID: 14363377
• Update Time: 2025-04-19

Benzene, [1-[(1-methylethyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [1-[(1-methylethyl)thio]ethyl]-
• 1-propan-2-ylsulfanylethylbenzene
• SCHEMBL10297589
• 65757-62-2
• DTXSID50559391
• {1-[(Propan-2-yl)sulfanyl]ethyl}benzene

• Inchi： 1S/C11H16S/c1-9(2)12-10(3)11-7-5-4-6-8-11/h4-10H,1-3H3
• InChI Key： JCGDJNJQINTWRE-UHFFFAOYSA-N
• SMILES： S(C(C)C)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.09738
• Monoisotopic Mass: 180.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives